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Compound of Interest

Compound Name: Lansoprazole N-oxide

Cat. No.: B194826 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery, significance, and analysis

of Lansoprazole N-oxide, a known impurity of the proton pump inhibitor (PPI) Lansoprazole.

Understanding the profile of this and other impurities is critical for ensuring the quality, safety,

and efficacy of the final drug product.

Introduction to Lansoprazole and its N-oxide
Impurity
Lansoprazole is a widely prescribed PPI used for the treatment of acid-related gastrointestinal

disorders such as gastric and duodenal ulcers, and gastroesophageal reflux disease (GERD).

[1][2] It functions by irreversibly inhibiting the H+/K+-ATPase (proton pump) in gastric parietal

cells, thereby reducing stomach acid secretion.[3]

Lansoprazole N-oxide is identified as a process-related impurity and a degradation product of

Lansoprazole. Its presence in the active pharmaceutical ingredient (API) is subject to strict

regulatory control under guidelines from bodies like the International Council for Harmonisation

(ICH), which mandate the identification and characterization of impurities exceeding certain

thresholds.

Chemical Structure:
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Lansoprazole: 2-[[[3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl]sulfinyl]-1H-

benzimidazole

Lansoprazole N-oxide: 2-[(RS)-[[3-Methyl-1-oxido-4-(2,2,2-trifluoroethoxy)pyridin-2-

yl]methyl]sulfinyl]-1H-benzimidazole

Discovery and Synthesis of Lansoprazole N-oxide
Lansoprazole N-oxide has been identified as an impurity formed during the bulk synthesis of

Lansoprazole. It can also be formed through the degradation of Lansoprazole under certain

stress conditions.

The synthesis of Lansoprazole N-oxide is crucial for its use as a reference standard in

analytical method development and validation. A general synthetic route involves the oxidation

of a precursor molecule.

Synthetic Pathway
The synthesis of Lansoprazole N-oxide can be achieved through a multi-step process, a

simplified representation of which is provided below.
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Starting Materials

Reaction Intermediate Reaction Final Product

2-mercapto-1H-benzimidazole

Condensation

2-chloromethyl-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine-1-oxide

Lansoprazole Sulfide N-oxide Oxidation Lansoprazole N-oxide
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Sample Preparation

Forced Degradation (Stress Studies)

Analytical Separation

Detection and Identification

Data Analysis and Reporting

Weighing and Dissolution of Lansoprazole Sample

Acid Hydrolysis Base Hydrolysis Oxidation Thermal/Photolytic Stress

UPLC/HPLC Analysis

UV/PDA Detector Mass Spectrometry (MS)

Quantification of Impurities Characterization of Unknown Impurities

Reporting and Documentation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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